Cas no 1502492-04-7 (1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 1502492-04-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6238011
• PubChem ID: 83673852
• Update Time: 2025-06-25

1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine
• EN300-1833732
• 1502492-04-7
• 1-[1-(3,4-dimethoxyphenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C14H19NO2/c1-16-11-4-3-10(9-12(11)17-2)13(5-6-13)14(15)7-8-14/h3-4,9H,5-8,15H2,1-2H3
• InChI Key： FFRRUULCAUUYLV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CC1)C1(CC1)N)OC

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 1502492-04-7)

1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 1502492-04-7) is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropyl and dimethoxyphenyl moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine.

Chemical Structure and Synthesis

The chemical structure of 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine is defined by its cyclopropyl ring and the 3,4-dimethoxyphenyl substituent. The cyclopropyl ring is a three-carbon cyclic structure with high ring strain, which imparts unique reactivity and conformational properties to the molecule. The 3,4-dimethoxyphenyl group, on the other hand, is a common aromatic substituent that often confers specific biological activities to compounds.

The synthesis of 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine typically involves several steps. One common approach is to start with a suitable cyclopropane derivative and functionalize it with the 3,4-dimethoxyphenyl group through a series of reactions such as nucleophilic substitution, coupling reactions, and amine formation. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of transition-metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

Biological Properties

1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine has been extensively studied for its biological activities. One of the most notable properties is its ability to modulate neurotransmitter systems in the brain. Research has shown that this compound can interact with serotonin receptors (5-HT receptors), particularly the 5-HT_2A subtype. This interaction has potential implications for treating psychiatric disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine has also been investigated for its analgesic properties. Studies have demonstrated that it can reduce pain sensitivity in animal models through mechanisms that are not yet fully understood but may involve interactions with opioid receptors or other pain-modulating pathways.

Potential Therapeutic Applications

The unique combination of structural features and biological activities makes 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine a promising candidate for various therapeutic applications. In the field of psychiatry, its ability to modulate serotonin receptors suggests potential use as an antidepressant or anxiolytic agent. Clinical trials are currently underway to evaluate its efficacy and safety in treating these conditions.

In pain management, the analgesic properties of 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine offer a new avenue for developing non-opioid pain relievers. This is particularly important given the growing concern over opioid addiction and misuse. Preclinical studies have shown promising results, and further research is needed to fully explore its potential in this area.

Current Research Trends

The ongoing research on 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to improve bioavailability and reduce side effects. Another area involves elucidating the molecular mechanisms underlying its biological activities through advanced techniques such as molecular modeling and functional assays.

In addition to these fundamental studies, there is growing interest in exploring combination therapies involving 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine. For example, combining this compound with existing antidepressants or analgesics may enhance therapeutic outcomes while reducing adverse effects.

Safety Considerations

Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical toxicity studies have shown that 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine has a favorable safety profile at therapeutic doses. However, as with any new compound, ongoing monitoring and rigorous clinical trials are necessary to ensure its safety in human use.

In conclusion, 1-1-(3,4-dimethoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 1502492-04-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting subject of ongoing research in medicinal chemistry and pharmaceutical science.